Cas no 2138060-52-1 (2-(Propylamino)quinazoline-6-carboxylic acid)

• Product Name: 2-(Propylamino)quinazoline-6-carboxylic acid
• CAS No: 2138060-52-1
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6138461
• PubChem ID: 165512901
• Update Time: 2025-06-30

2-(Propylamino)quinazoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1162373
• 2-(propylamino)quinazoline-6-carboxylic acid
• 2138060-52-1
• 2-(Propylamino)quinazoline-6-carboxylic acid

• Inchi： 1S/C12H13N3O2/c1-2-5-13-12-14-7-9-6-8(11(16)17)3-4-10(9)15-12/h3-4,6-7H,2,5H2,1H3,(H,16,17)(H,13,14,15)
• InChI Key： KCTRJUKOCOOWIM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C(=CN=C(N=2)NCCC)C=1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-(Propylamino)quinazoline-6-carboxylic acid

Introduction to 2-(Propylamino)quinazoline-6-carboxylic acid (CAS No. 2138060-52-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(Propylamino)quinazoline-6-carboxylic acid, identified by the chemical identifier CAS No. 2138060-52-1, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic organic molecule has garnered considerable attention due to its structural versatility and potential therapeutic applications. The quinazoline scaffold, a fused bicyclic system consisting of a benzene ring and a pyridazine ring, is well-documented for its role in the development of various bioactive molecules. The introduction of an amino group at the 2-position and a carboxylic acid moiety at the 6-position further enhances its pharmacological profile, making it a valuable scaffold for drug discovery efforts.

The propylamino substituent at the 2-position of the quinazoline ring introduces a degree of lipophilicity and steric bulk, which can be strategically exploited to modulate binding interactions with biological targets. This modification is particularly relevant in the context of rational drug design, where fine-tuning of molecular properties is essential for achieving high affinity and selectivity. The carboxylic acid group at the 6-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties such as solubility, stability, or enhanced bioavailability.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(Propylamino)quinazoline-6-carboxylic acid and biological macromolecules. These studies have highlighted its potential as an inhibitor of various kinases, which are key enzymes involved in signal transduction pathways implicated in cancer and inflammatory diseases. For instance, computational simulations have suggested that this compound may interact with the ATP-binding pockets of cyclin-dependent kinases (CDKs), potentially disrupting cell cycle progression in malignant cells.

In vitro studies have further corroborated these findings by demonstrating inhibitory effects of 2-(Propylamino)quinazoline-6-carboxylic acid on specific kinases such as CDK4/6. The compound's ability to bind to these enzymes with high affinity has been attributed to its optimized steric and electronic properties. Additionally, structural modifications derived from this scaffold have shown promise in enhancing inhibitory activity while minimizing off-target effects. Such findings underscore the importance of 2-(Propylamino)quinazoline-6-carboxylic acid as a lead compound for developing novel kinase inhibitors.

Beyond its kinase inhibition properties, research has also explored the potential applications of this compound in addressing other therapeutic challenges. For example, studies have indicated that derivatives of 2-(Propylamino)quinazoline-6-carboxylic acid exhibit anti-inflammatory effects by modulating cytokine production and immune cell function. These observations are particularly relevant in light of the growing recognition of inflammation as a contributing factor in various chronic diseases, including neurodegenerative disorders and metabolic syndromes.

The synthesis of 2-(Propylamino)quinazoline-6-carboxylic acid presents an interesting challenge due to the complexity of the quinazoline core and the need for precise functional group manipulation. Advances in synthetic methodologies have enabled more efficient routes to this compound, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These improvements have not only streamlined production but also opened avenues for generating libraries of analogs for high-throughput screening.

The pharmacokinetic profile of 2-(Propylamino)quinazoline-6-carboxylic acid is another critical aspect that has been extensively studied. Preclinical data suggest that this compound exhibits reasonable oral bioavailability and metabolic stability, making it a promising candidate for further development into an oral therapeutic agent. Additionally, pharmacokinetic modeling has been employed to predict optimal dosing regimens and assess potential drug-drug interactions, ensuring safe and effective administration.

The integration of machine learning algorithms into drug discovery has accelerated the identification of novel derivatives with enhanced pharmacological properties. By leveraging large datasets containing structural and activity information, computational models can predict promising modifications to 2-(Propylamino)quinazoline-6-carboxylic acid, guiding experimental efforts toward high-value candidates. This interdisciplinary approach has significantly reduced the time required to bring new therapeutic agents from discovery to clinical testing.

Future directions in research on 2-(Propylamino)quinazoline-6-carboxylic acid include exploring its potential in combination therapies with other drugs targeting different signaling pathways. Such combinatorial approaches have shown promise in overcoming drug resistance mechanisms observed in cancer treatment. Furthermore, investigating the compound's effects in preclinical models will provide insights into its translational potential and help refine dosing strategies for human trials.

In conclusion,2-(Propylamino)quinazoline-6-carboxylic acid (CAS No. 2138060-52-1) represents a versatile scaffold with significant therapeutic implications across multiple disease areas. Its unique structural features, combined with emerging data on its biological activity, make it a compelling candidate for further exploration in medicinal chemistry. As research continues to uncover new applications and optimize synthetic methodologies,this compound is poised to play an increasingly important role in addressing unmet medical needs.